Cas no 1609525-91-8 (2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate)

• Product Name: 2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate
• CAS No: 1609525-91-8
• MF: C₁₃H₁₁BF₉N₃
• MW: 391.043174028397
• CID: 5041320
• PubChem ID: 145712466
• Update Time: 2026-02-28

2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate
• 2-(2,3,4,5,6-pentafluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-4-ium;tetrafluoroborate
• D76357
• AKOS037651372
• 1609525-91-8
• 2-(Pentafluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate
• CS-16782
• 2-(2,3,4,5,6-pentafluorophenyl)-5H,6H,7H,8H,9H-2??-[1,2,4]triazolo[4,3-a]azepin-2-ylium tetrafluoroborate
• 2-(2,3,4,5,6-pentafluorophenyl)-5H,6H,7H,8H,9H-4??-[1,2,4]triazolo[4,3-a]azepin-4-ylium tetrafluoroborate
• 2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-iumtetrafluoroborate

• Inchi： 1S/C13H11F5N3.BF4/c14-8-9(15)11(17)13(12(18)10(8)16)21-6-20-5-3-1-2-4-7(20)19-21;2-1(3,4)5/h6H,1-5H2;/q+1;-1
• InChI Key： QAIJLEWIDPPHBD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1N1C=[N+]2C(CCCCC2)=N1)F)F)F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 391.0902310g/mol
• Monoisotopic Mass: 391.0902310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Additional information on 2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate

Recent Advances in the Study of 2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate (CAS: 1609525-91-8)

The compound 2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate (CAS: 1609525-91-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the synthetic versatility of this compound, which features a perfluorophenyl group attached to a triazolodiazepine scaffold. The presence of the tetrafluoroborate counterion enhances its solubility and stability, making it a promising candidate for further pharmacological investigations. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has shown remarkable efficacy in modulating the activity of protein kinases, which are critical players in cell signaling and disease progression. These findings suggest potential applications in the development of novel anti-inflammatory and anticancer agents.

Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been investigated in preclinical models. Preliminary results indicate favorable bioavailability and low toxicity, which are essential attributes for further drug development. However, additional studies are required to optimize its pharmacodynamic properties and assess its safety in human trials.

In conclusion, 2-(Perfluorophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-2-ium tetrafluoroborate represents a promising scaffold for the design of new therapeutic agents. Its unique chemical structure and biological activities warrant further exploration, particularly in the context of targeted therapy for complex diseases. Future research should focus on elucidating its precise mechanisms of action and evaluating its efficacy in clinical settings.